Cas no 207792-17-4 (1,7-Bis(4-hydroxyphenyl)-3-hydroxy -1,3-heptadien-5-one)

• Product Name: 1,7-Bis(4-hydroxyphenyl)-3-hydroxy -1,3-heptadien-5-one
• CAS No: 207792-17-4
• MF: C₁₉H₁₈O₄
• MW: 310.343825817108
• CID: 1080602
• PubChem ID: 10614892
• Update Time: 2025-04-20

1,7-Bis(4-hydroxyphenyl)-3-hydroxy -1,3-heptadien-5-one Chemical and Physical Properties

Names and Identifiers

• 1,7-Bis(4-hydroxyphenyl)-3-hydroxy -1,3-heptadien-5-one
• Dihydrocurcumin 3
• AKOS032949013
• (4Z,6E)-5-hydroxy-1,7-bis(4-hydroxyphenyl)hepta-4,6-dien-3-one
• SCHEMBL13310700
• CS-0368422
• CHEMBL448759
• 207792-17-4
• HY-N10158
• 1,7-bis(4-hydroxyphenyl)-3-hydroxy-1,3-heptadien-5-one
• DA-59816

• Inchi： 1S/C19H18O4/c20-16-7-1-14(2-8-16)5-11-18(22)13-19(23)12-6-15-3-9-17(21)10-4-15/h1-5,7-11,13,20-22H,6,12H2/b11-5+,18-13-
• InChI Key： XLKHKZCPVAHTFN-YLMKKNOUSA-N
• SMILES： O=C(/C=C(/C=C/C1C=CC(=CC=1)O)\O)CCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 310.12054
• Monoisotopic Mass: 310.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.282±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 580.6±50.0 °C at 760 mmHg
• Flash Point: 319.0±26.6 °C
• Solubility: Almost insoluble (0.037 g/l) (25 º C),
• PSA: 77.76
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

1,7-Bis(4-hydroxyphenyl)-3-hydroxy -1,3-heptadien-5-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether